

LML134 Formulation for Animal Studies: Application Notes and Protocols

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: LML134
Cat. No.: B2814439

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

LML134 is a potent and selective histamine H3 receptor (H3R) inverse agonist developed for the treatment of excessive sleep disorders, such as narcolepsy and shift-work disorder.[1][2] Its mechanism of action involves blocking the constitutively active H3 autoreceptors on histaminergic neurons, leading to increased histamine synthesis and release in the brain.[3][4] Elevated synaptic histamine levels subsequently activate postsynaptic H1 receptors, which play a crucial role in promoting and maintaining wakefulness.[4][5] A key characteristic of **LML134** is its rapid oral absorption and short half-life, a profile designed to enhance wakefulness during the day without causing insomnia after nocturnal administration.[1][6]

These application notes provide detailed protocols for the formulation and in vivo evaluation of **LML134** in preclinical animal models, specifically focusing on pharmacokinetic and receptor occupancy studies in rats.

LML134 Properties

Property	Value	Reference
Chemical Name	1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidin-4-yl 4-cyclobutylpiperazine-1-carboxylate	[2]
Molecular Formula	C19H29N5O3	[3]
CAS Registry No.	1542135-76-1	[3]
Mechanism of Action	Histamine H3 Receptor (H3R) Inverse Agonist	[1][2]
Solubility	Water-soluble	[6]
Permeability	Good permeability	[6]

Preclinical Data Summary: In Vivo Studies in Rats

The following tables summarize key in vitro and in vivo pharmacokinetic and receptor occupancy data for **LML134**, primarily from studies conducted in male Sprague-Dawley rats.

Table 1: In Vitro H3 Receptor Binding and Activity

Parameter	Species	Value (nM)	Reference
Ki (cAMP Assay)	Human	0.3	[6]
Ki (Binding Assay)	Human	12	[6]

Table 2: Pharmacokinetic Parameters of LML134 in Male Sprague-Dawley Rats

Route	Dose (mg/kg)	t _{max} (h)	t _{1/2} (h)	Fraction Absorbed (%)	Plasma Protein Binding (Fu, %)	Reference
Intravenous (i.v.)	1	-	0.44	-	39.0	[6]
Oral (p.o.)	10	0.5	-	44	39.0	[6]

t_{max}: Time to maximum plasma concentration; t_{1/2}: Terminal half-life; Fu: Fraction unbound.


Table 3: Ex Vivo H3 Receptor Occupancy in Male Sprague-Dawley Rat Brain


Route	Dose (mg/kg)	Time Post-Dose (h)	Receptor Occupancy (%)	Reference
Oral (p.o.)	10	1	~75% (peak)	[1]
Oral (p.o.)	10	4	~25%	[1]

Signaling Pathway and Experimental Workflow

Histamine H3 Receptor Signaling Pathway

LML134 acts as an inverse agonist at the histamine H3 receptor, which is a presynaptic autoreceptor that tonically inhibits the release of histamine. By blocking this receptor, **LML134** disinhibits the histaminergic neuron, leading to increased histamine release into the synaptic cleft. This histamine then binds to postsynaptic H1 receptors to promote arousal and wakefulness.





[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Revisiting Preclinical Observations of Several Histamine H3 Receptor Antagonists/Inverse Agonists in Cognitive Impairment, Anxiety, Depression, and Sleep–Wake Cycle Disorder - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. mdpi.com [mdpi.com]
- 3. (PDF) The Discovery of LML134, a Histamine H3 Receptor [research.amanote.com]
- 4. The Discovery of LML134, a Histamine H3 Receptor Inverse Agonist for the Clinical Treatment of Excessive Sleep Disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Impact of concerning excipients on animal safety: insights for veterinary pharmacotherapy and regulatory considerations - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 6. currentseparations.com [currentseparations.com]
- To cite this document: BenchChem. [LML134 Formulation for Animal Studies: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b2814439/docs#lml134-formulation-for-animal-studies-application-notes-and-protocols>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)